Cas no 77-04-3 (Pyridione)
Pyridione structure
Product Name:Pyridione
CAS No:77-04-3
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00006010
CID:564884
Update Time:2025-04-19
Pyridione Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyridinedione,3,3-diethyl-
- Pyrithyldione
- 3,3-Diaethyl-1H-pyridin-2,4-dion
- 3,3-Diethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyridin
- Benedorm
- Didropyridin
- Didropyridine
- Dihydroprylone
- Persedon
- Persidon
- Presidon
- Prezidon
- Pyridion
- Pyrithyldion
- Pyridione
-
- MDL： MFCD00006010
- Inchi： 1S/C9H13NO2/c1-3-9(4-2)7(11)5-6-10-8(9)12/h5-6H,3-4H2,1-2H3,(H,10,12)
- InChI Key： NZASCBIBXNPDMH-UHFFFAOYSA-N
- SMILES： O=C1C(C(C=CN1)=O)(CC)CC
Computed Properties
- Exact Mass: 167.09500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1
- Topological Polar Surface Area: 46.2
Experimental Properties
- Color/Form: White crystals
- Density: 1.1222 (rough estimate)
- Melting Point: 92-93°; mp 97-98°; mp 81-86° [Scheibl, Wachter, Arch. Toxikol. 18, 253 (1960)]
- Boiling Point: 187-189 °C (14 mmHg)
- Refractive Index: 1.4680 (estimate)
- PSA: 46.17000
- LogP: 1.33420
- Solubility: Not determined
Pyridione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P770430-50mg |
Pyridione |
77-04-3 | 50mg |
$213.00 | 2023-05-17 | ||
| TRC | P770430-250mg |
Pyridione |
77-04-3 | 250mg |
$959.00 | 2023-05-17 | ||
| TRC | P770430-500mg |
Pyridione |
77-04-3 | 500mg |
$1636.00 | 2023-05-17 | ||
| Matrix Scientific | 207260-0.500g |
3,3-Diethyl-1H-pyridine-2,4-dione |
77-04-3 | 0.500g |
$227.00 | 2023-09-07 | ||
| Enamine | EN300-399260-1.0g |
3,3-diethyl-1,2,3,4-tetrahydropyridine-2,4-dione |
77-04-3 | 1.0g |
$0.0 | 2023-03-02 | ||
| A2B Chem LLC | AH53190-1mg |
PYRITHYLDIONE |
77-04-3 | ≥98% | 1mg |
$34.00 | 2024-04-19 | |
| A2B Chem LLC | AH53190-5mg |
PYRITHYLDIONE |
77-04-3 | ≥98% | 5mg |
$128.00 | 2024-04-19 | |
| 1PlusChem | 1P00G5S6-1mg |
PYRITHYLDIONE |
77-04-3 | ≥98% | 1mg |
$78.00 | 2024-04-21 | |
| 1PlusChem | 1P00G5S6-5mg |
PYRITHYLDIONE |
77-04-3 | ≥98% | 5mg |
$194.00 | 2024-04-21 |
Pyridione Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
77-04-3 (Pyridione) Related Products
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